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Compound of Interest

Compound Name: TCN 213

Cat. No.: B122510 Get Quote

For researchers, scientists, and drug development professionals handling TCN 213, a selective

GluN1/GluN2A NMDAR antagonist, ensuring its proper disposal is a critical component of

laboratory safety and environmental responsibility.[1][2] This guide provides essential, step-by-

step procedures for the safe disposal of TCN 213, aligning with general best practices for

chemical waste management in a laboratory setting.

I. Understanding the Compound: TCN 213
TCN 213 is a chemical compound used in neuroscience research to study the function of

NMDA receptors.[1][2] While specific hazard information is detailed in its Safety Data Sheet

(SDS), it is prudent to handle all non-routine chemical compounds with care. The following

table summarizes key chemical properties of TCN 213.

Property Value

Molecular Formula C18H24N4OS2

Molecular Weight 376.54 g/mol

CAS Number 556803-08-8

Appearance Pale yellow solid

Solubility
Insoluble in ethanol, soluble in DMSO (<28.24

mg/ml)
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Source: APExBIO

II. Pre-Disposal and Handling Protocol
Before beginning any process that will generate TCN 213 waste, it is crucial to have a

designated waste collection plan.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling TCN 213
and its waste, including:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat

Waste Segregation:

Never mix TCN 213 waste with general laboratory trash.

Establish a designated, clearly labeled hazardous waste container for all materials

contaminated with TCN 213.

III. Step-by-Step Disposal Procedure
The proper disposal of TCN 213 should be conducted in accordance with your institution's and

local regulations for hazardous chemical waste.

Waste Collection:

Solid Waste: Collect any solid TCN 213, contaminated weighing paper, and disposable

labware (e.g., pipette tips, microfuge tubes) in a designated, leak-proof, and sealable

hazardous waste container.

Liquid Waste: For solutions containing TCN 213 (e.g., in DMSO), collect the liquid waste in

a separate, compatible, and clearly labeled hazardous waste container. Do not pour TCN
213 solutions down the drain.
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Sharps: Any sharps, such as needles or blades, contaminated with TCN 213 must be

disposed of in a designated sharps container that is also labeled as hazardous chemical

waste.

Container Labeling:

Properly label the hazardous waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "TCN 213"

The concentration and quantity of the waste

The date the waste was first added to the container

The primary hazards associated with the chemical (as per the SDS)

Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area

(SAA) or your laboratory's designated hazardous waste storage area.

Ensure the storage area is secure, well-ventilated, and away from incompatible materials.

Waste Pickup:

Once the waste container is full or has reached the designated accumulation time limit set

by your institution, arrange for its collection by your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal contractor.

IV. Experimental Workflow for Waste Generation and
Disposal
The following diagram illustrates a typical workflow from experimentation to the final disposal of

TCN 213 waste.
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TCN 213 Disposal Workflow
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Caption: Workflow for TCN 213 from experiment to disposal.

Disclaimer: This information is intended as a general guide. Always consult the specific Safety

Data Sheet (SDS) for TCN 213 provided by the manufacturer and adhere to your institution's

and local hazardous waste disposal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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